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Compound of Interest

Compound Name: DL-Histidine-15N

Cat. No.: B11929774

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling DL-Histidine-15N. The following
procedures are based on the general understanding that DL-Histidine is a non-hazardous
substance. However, it is crucial to always consult the Safety Data Sheet (SDS) provided by
your specific supplier, as classifications can vary. One supplier has classified a hydrated
hydrochloride form of L-Histidine-15N as harmful if swallowed and very toxic to aquatic life.

Hazard Assessment

Multiple suppliers, including Sigma-Aldrich, Fisher Scientific, and Carl ROTH, classify DL-
Histidine as a non-hazardous substance[1][2][3][4][5]. PubChem also indicates that DL-
Histidine does not meet GHS hazard criteria[6]. Despite this, it is best practice to handle all
chemicals with a degree of caution.

Physical and Chemical Properties
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Property Value Source
Appearance White solid/powder [1112]
Odor Odorless [1]
Molecular Formula CeHo>N302 [21[7]
Molecular Weight ~156.15 g/mol [2]
Melting Point ~273 °C (decomposes) [2]
Solubility Soluble in 0.5 M HCI [2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is recommended for handling DL-Histidine-15N to minimize any

potential exposure and ensure good laboratory practice.

PPE Category Item

Justification

) Safety glasses with side
Eye Protection )
shields or safety goggles

Protects eyes from dust

particles.

Hand Protection Nitrile gloves Prevents direct skin contact.
_ Protects clothing and skin from
Body Protection Laboratory coat )
spills.
Protects feet from spills and
Footwear Closed-toe shoes

falling objects.

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and specifications on the label match the order.
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Store in a cool, dry, well-ventilated area away from strong oxidizing agents[1][5].

Keep the container tightly closed when not in use.

. Preparation and Use:

Handle the solid material in a well-ventilated area. If there is a potential for generating
significant amounts of dust, a fume hood may be used as an additional precaution.

To prevent inhalation of dust, avoid creating airborne particles.
When weighing the powder, use a weigh boat and handle it carefully.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

. Spills and Accidental Release:

For small spills of the solid, sweep up the material, taking care not to generate dust.
Place the spilled material into a suitable container for disposal.

Clean the spill area with a damp cloth.

In case of eye contact, immediately flush with plenty of water for at least 15 minutes.
In case of skin contact, wash the affected area with soap and water.

If a significant amount is inhaled, move to fresh air.

If swallowed, rinse the mouth with water.

Disposal Plan

DL-Histidine-15N is a stable isotope-labeled compound, not a radioactive one. Therefore, its

disposal is managed as a standard non-hazardous chemical, unless mixed with hazardous

substances|8].

Waste Characterization and Segregation:
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o Waste DL-Histidine-15N and materials contaminated with it (e.g., weigh boats, gloves)
should be considered non-hazardous chemical waste, provided they are not mixed with any
hazardous materials.

e Segregate this waste from hazardous waste streams to avoid unnecessary disposal costs|[8].
Disposal Procedures:

¢ Solid Waste: Collect solid waste in a clearly labeled, sealed container. This can typically be
disposed of in the regular laboratory trash that is sent to a sanitary landfill. However, some
institutions may have specific policies for chemical waste, so always check with your
institution's Environmental Health and Safety (EHS) department[9][10].

e Liquid Waste (Solutions): Non-hazardous, water-soluble solutions of DL-Histidine-15N can
often be disposed of down the sanitary sewer with copious amounts of water, provided the
concentration is low and it complies with local regulations and institutional policies[11].
Always consult your local EHS guidelines before drain disposal.

o Empty Containers: Empty containers should be rinsed with a suitable solvent (e.g., water),
and the rinsate can be disposed of as non-hazardous liquid waste. The rinsed, empty
container can then typically be disposed of in the regular trash[9].

Experimental Workflow Diagram
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Workflow for Handling DL-Histidine-15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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